Cas no 155187-02-3 (5-Bromo-2,3-bis(chloromethyl)pyridine)

• Product name: 5-Bromo-2,3-bis(chloromethyl)pyridine
• CAS No: 155187-02-3
• MF: C₇H₆BrCl₂N
• MW: 254.939239025116
• CID: 1028494
• PubChem ID: 19083074

5-Bromo-2,3-bis(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-bis(chloromethyl)pyridine
• 5-Bromo-2,3-bis-chloromethyl-pyridine
• 5-BroMo-2,3-bis-chloroMethyl-pyridine.HCl
• SCHEMBL8498643
• FT-0710238
• 155187-02-3
• F19760
• DTXSID00597905
• J-516864
• AKOS022172275
• AS-48208
• DA-09871

• Inchi： 1S/C7H6BrCl2N/c8-6-1-5(2-9)7(3-10)11-4-6/h1,4H,2-3H2
• InChI Key： WJJGQDBACOBINU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CCl)C(CCl)=C1

Computed Properties

• Exact Mass: 252.90607g/mol
• Monoisotopic Mass: 252.90607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-Bromo-2,3-bis(chloromethyl)pyridine

Introduction to 5-Bromo-2,3-bis(chloromethyl)pyridine (CAS No. 155187-02-3)

5-Bromo-2,3-bis(chloromethyl)pyridine (CAS No. 155187-02-3) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom and two chloromethyl groups attached to a pyridine ring. The combination of these functional groups endows 5-Bromo-2,3-bis(chloromethyl)pyridine with a wide range of reactivity and potential uses in various chemical processes.

The molecular formula of 5-Bromo-2,3-bis(chloromethyl)pyridine is C₉H₉BrCl₂N, and its molecular weight is approximately 264.09 g/mol. The compound is typically supplied as a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, making it easy to handle in laboratory settings.

In the realm of chemical synthesis, 5-Bromo-2,3-bis(chloromethyl)pyridine serves as a valuable building block for the preparation of complex organic molecules. The presence of the bromine atom and the two chloromethyl groups provides multiple points for functionalization and derivatization. For instance, the bromine atom can be readily substituted in nucleophilic substitution reactions, while the chloromethyl groups can be converted into various functional groups through different chemical transformations.

5-Bromo-2,3-bis(chloromethyl)pyridine has gained attention in pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways. For example, researchers at the University of California have utilized this compound to synthesize a series of pyridine-based inhibitors that show promising activity against certain kinases involved in cancer progression. These inhibitors have demonstrated selective inhibition of target enzymes with minimal off-target effects, highlighting the importance of 5-Bromo-2,3-bis(chloromethyl)pyridine in drug discovery efforts.

In addition to its applications in drug development, 5-Bromo-2,3-bis(chloromethyl)pyridine has been investigated for its potential use in materials science. The unique electronic properties of pyridine derivatives make them suitable for applications in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry A reported the synthesis of conjugated polymers using 5-Bromo-2,3-bis(chloromethyl)pyridine as a monomer unit. These polymers exhibited excellent charge transport properties and were used to fabricate high-performance organic field-effect transistors (OFETs).

The safety and handling of 5-Bromo-2,3-bis(chloromethyl)pyridine are critical considerations for researchers working with this compound. It is important to note that while it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 5-Bromo-2,3-bis(chloromethyl)pyridine (CAS No. 155187-02-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool for chemical synthesis, pharmaceutical research, and materials science. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.